Cas no 2248306-56-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate
• CAS No: 2248306-56-9
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 6338397
• PubChem ID: 165724597
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6518396
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate
• 2248306-56-9

• Inchi： 1S/C19H18N2O4/c1-20(2)12-11-13-7-9-14(10-8-13)19(24)25-21-17(22)15-5-3-4-6-16(15)18(21)23/h3-10H,11-12H2,1-2H3
• InChI Key： TYUHOXVUFWDRBE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)CCN(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate

Compound CAS No. 2248306-56-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate

The compound with CAS No. 2248306-56-9, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a benzoate group attached to a 1,3-dioxo isoindole moiety. The presence of the dimethylaminoethyl group further enhances its functional versatility, making it a valuable component in various chemical and biological applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its ability to form stable complexes with bioactive molecules has been extensively explored. For instance, researchers have demonstrated that the compound can act as a carrier for hydrophobic drugs, significantly improving their solubility and bioavailability. This property is particularly advantageous in the development of targeted therapies for chronic diseases such as cancer and cardiovascular disorders.

In addition to its pharmaceutical applications, the compound has also found utility in the synthesis of advanced materials. Its isoindole core exhibits excellent thermal stability and mechanical strength, making it an ideal candidate for high-performance polymers. Recent advancements in polymer chemistry have leveraged this compound to create lightweight yet durable materials for aerospace and automotive industries.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindole ring system through cyclization reactions and subsequent functionalization to introduce the dimethylaminoethyl group. This approach ensures high yield and purity, which are critical for its application in sensitive biological systems.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This attribute aligns with the growing demand for sustainable chemical solutions in both industrial and biomedical sectors.

In conclusion, CAS No. 2248306-56-9, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[2-(dimethylamino)ethyl]benzoate, represents a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique chemical properties and promising research outcomes underscore its potential as a key player in future scientific advancements.